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Compound of Interest

Compound Name: 2,3-Dimethylheptane

Cat. No.: B1293410 Get Quote

Introduction

2,3-Dimethylheptane, a branched alkane with the chemical formula C9H20, is emerging as a

valuable non-polar solvent for a variety of chemical reactions.[1] Its unique combination of

properties, including a relatively high boiling point, low polarity, and chemical inertness, makes

it a suitable alternative to more traditional hydrocarbon solvents like toluene or heptane in

specific applications. This document provides detailed application notes and protocols for the

use of 2,3-dimethylheptane as a solvent in chemical synthesis, aimed at researchers,

scientists, and professionals in drug development.

Physicochemical Properties
A comprehensive understanding of the physical and chemical properties of 2,3-
dimethylheptane is crucial for its effective application as a solvent. These properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C9H20 [1]

Molecular Weight 128.26 g/mol

Appearance Colorless liquid

Density 0.726 g/mL at 25 °C

Boiling Point 140 °C

Flash Point 91 °C (closed cup)

Refractive Index n20/D 1.409

Solubility
Insoluble in water; soluble in

organic solvents.
[2][3]

Spectroscopic Data
The identity and purity of 2,3-dimethylheptane can be confirmed using various spectroscopic

techniques. Key spectral data are provided below.

Spectroscopic Data Characteristics Reference

¹H NMR

Complex aliphatic signals

characteristic of the branched

structure.

[4]

¹³C NMR

Distinct signals for the nine

carbon atoms in their unique

chemical environments.

[1]

Mass Spectrometry

Molecular ion peak and

fragmentation pattern

consistent with a C9H20

branched alkane.

[5][6]

Safety and Handling
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2,3-Dimethylheptane is a flammable liquid and should be handled with appropriate safety

precautions.[1] It may cause irritation and is harmful if swallowed and enters airways.[1][7]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[1]

H304: May be fatal if swallowed and enters airways.[1]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

P331: Do NOT induce vomiting.

Always consult the Safety Data Sheet (SDS) before use and handle the solvent in a well-

ventilated fume hood.

Applications in Chemical Synthesis
Due to its non-polar and aprotic nature, 2,3-dimethylheptane is a suitable solvent for reactions

involving non-polar reagents and intermediates. Its inertness prevents it from participating in

the reaction, ensuring that it acts solely as a medium for the reactants.

General Considerations for Solvent Selection
The choice of a solvent is critical for the success of a chemical reaction. The following workflow

can be used to determine if 2,3-dimethylheptane is a suitable solvent for a particular

application.
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Workflow for Selecting 2,3-Dimethylheptane as a Solvent

Define Reaction Requirements
(e.g., Temperature, Reactant Polarity)

Consult Physicochemical Properties of 2,3-Dimethylheptane

Assess Solubility of Reactants and Products Consider Chemical Inertness Evaluate Boiling Point for Thermal Control

Decision: Is 2,3-Dimethylheptane a Suitable Solvent?

Proceed with Small-Scale Test Reaction

Yes

Select Alternative Solvent

No

Click to download full resolution via product page

Caption: A logical workflow for the selection of 2,3-dimethylheptane as a reaction solvent.

Experimental Protocols
While specific examples of reactions conducted in 2,3-dimethylheptane are not widely

documented, its properties as a branched alkane make it a suitable solvent for reactions that

are typically performed in non-polar, inert, and relatively high-boiling hydrocarbon solvents.[8]

[9] Below is a general protocol for a substitution reaction, which can be adapted for use with

2,3-dimethylheptane.
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General Protocol for a Nucleophilic Substitution
Reaction
This protocol describes a generic nucleophilic substitution reaction where the non-polar nature

of 2,3-dimethylheptane can be advantageous, particularly for reactants with low polarity.

Materials:

Alkyl halide (e.g., 1-bromooctane)

Nucleophile (e.g., sodium cyanide)

2,3-Dimethylheptane (anhydrous)

Phase-transfer catalyst (e.g., tetrabutylammonium bromide), if necessary

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup:

To a dry round-bottom flask equipped with a magnetic stir bar, add the alkyl halide (1.0 eq)

and 2,3-dimethylheptane.

Add the nucleophile (1.2 eq). If the nucleophile is a salt and insoluble, a phase-transfer

catalyst (0.1 eq) can be added.
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Attach a reflux condenser to the flask.

Reaction Execution:

Stir the reaction mixture at a constant rate.

Heat the mixture to the desired reaction temperature (e.g., 100-120 °C) using a heating

mantle. The high boiling point of 2,3-dimethylheptane allows for a wide range of reaction

temperatures.

Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC-MS).

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

If a solid precipitate has formed, filter the mixture.

Transfer the filtrate to a separatory funnel.

Wash the organic layer with water to remove any water-soluble byproducts or unreacted

nucleophile.

Separate the organic layer. Note that due to the low density of 2,3-dimethylheptane, it will

typically be the upper layer.

Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate).

Filter to remove the drying agent.

Purification:

Remove the 2,3-dimethylheptane solvent using a rotary evaporator.

Purify the crude product by a suitable method, such as column chromatography or

distillation.
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Workflow for a Nucleophilic Substitution Reaction in 2,3-Dimethylheptane

Reaction Setup:
Combine reactants in 2,3-dimethylheptane

Heating and Stirring

Reaction Monitoring (TLC, GC-MS)

Reaction not complete

Work-up:
Cooling, Filtration, and Washing

Reaction complete

Isolation and Purification:
Solvent Removal and Chromatography/Distillation

Characterization of Product

Click to download full resolution via product page

Caption: A generalized workflow for performing a nucleophilic substitution reaction using 2,3-
dimethylheptane as the solvent.

Conclusion
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2,3-Dimethylheptane presents itself as a viable non-polar solvent for organic synthesis,

particularly for reactions requiring an inert medium and elevated temperatures. Its well-

characterized physical properties and safety profile allow for its systematic evaluation and

implementation in various synthetic protocols. While specific documented applications are

currently limited, its similarity to other branched alkanes suggests its utility in a range of non-

polar reaction systems. Further research into its application will undoubtedly expand its role in

the modern synthetic chemistry laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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